![molecular formula C20H25N3O2 B2972138 N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide CAS No. 2034579-87-6](/img/structure/B2972138.png)
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in scientific literature. The purpose of
Scientific Research Applications
Pyrazine Derivatives in Scientific Research
Pharmacological Diversity : Pyrazine derivatives are well-recognized for their wide range of pharmacological properties. They have been identified to exhibit antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, treatment for arteriosclerosis, and antiviral effects. This diversity in pharmacological activities has heightened interest among researchers to explore pyrazine cores for developing more effective and clinically relevant compounds (Ferreira & Kaiser, 2012).
Synthetic Utility in Organic Chemistry : Pyrazine derivatives play a crucial role as intermediates in organic synthesis. Their structural diversity and the ability to undergo various chemical transformations make them valuable scaffolds for constructing complex molecular architectures. The synthesis of pyrazine derivatives involves several strategies, including condensation reactions, which are pivotal for creating a wide array of biologically active compounds and for advancing the field of medicinal chemistry (Doležal & Zítko, 2015).
Role in Multicomponent Reactions (MCRs) : The pot, atom, and step economy (PASE) synthesis of pyrazole derivatives, closely related to pyrazine cores, through multicomponent reactions (MCRs) has been increasingly popular in pharmaceutical and medicinal chemistry. This approach not only streamlines the synthesis of complex molecules but also opens avenues for discovering new biologically active molecules featuring the pyrazole moiety, underscoring the potential of pyrazine derivatives in drug discovery processes (Becerra, Abonía, & Castillo, 2022).
Catalysis and Material Science : Pyrazine derivatives have been explored for their applications in catalysis and material science, demonstrating their versatility beyond biological activity. They serve as ligands in the formation of metal complexes and are integral to designing catalysts for asymmetric synthesis, showcasing their importance in both the synthesis of chiral molecules and the development of new materials (Li et al., 2019).
properties
IUPAC Name |
3-(3-methylphenyl)-N-(4-pyrazin-2-yloxycyclohexyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2/c1-15-3-2-4-16(13-15)5-10-19(24)23-17-6-8-18(9-7-17)25-20-14-21-11-12-22-20/h2-4,11-14,17-18H,5-10H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWKBFVVTXOHIND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)NC2CCC(CC2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-3-(m-tolyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.